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Compound of Interest

Compound Name: Flipper-TR probe

Cat. No.: B16104070

Get Quote

Flipper-TR® Probe Technical Support Center
Welcome to the technical support center for the Flipper-TR® probe. This guide is designed to

help researchers, scientists, and drug development professionals troubleshoot common issues

encountered during experiments, ensuring effective plasma membrane staining and accurate

membrane tension measurements.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: Why am I observing weak or no fluorescent signal from the plasma membrane after

staining with Flipper-TR®?

A1: Weak or absent staining is a common issue that can arise from several factors. Below is a

troubleshooting guide to help you identify and resolve the problem.

Troubleshooting Steps for Weak or No Signal:

Probe Concentration: The optimal concentration of Flipper-TR® can vary between cell types.

If the initial concentration (typically 1 µM) yields a low signal, you can increase it up to 2 µM.
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[1][2]

Staining Solution Preparation: Ensure the Flipper-TR® stock solution is prepared correctly.

Dissolve the probe in anhydrous DMSO to a concentration of 1 mM.[1][2] Using old or wet

DMSO can reduce the probe's shelf life and efficacy.[1][2]

Presence of Serum: The efficiency of plasma membrane labeling may be reduced in the

presence of Fetal Calf Serum (FCS) or other sera in the cell culture medium.[1][2] Consider

staining in a serum-free medium if you observe a low signal.

Incorrect Probe Variant: Verify that you are using the plasma membrane-specific Flipper-TR®

and not an organelle-specific variant such as ER Flipper-TR®, Mito Flipper-TR®, or Lyso

Flipper-TR®.[3][4][5] These probes are designed to target specific intracellular membranes.

[3][4][5]

Cell Health: Ensure that the cells are healthy and viable before and during the staining

procedure. Unhealthy cells may not maintain their plasma membrane integrity, leading to

poor staining.

Residual Contaminants: In some applications, such as dissecting tissues, residual

substances like halocarbon oil on instruments can interfere with staining by sequestering the

lipophilic probe, thereby reducing its effective concentration in the staining medium.[6]

Ensure all equipment is thoroughly cleaned.

Q2: The fluorescent signal appears to be localized inside the cell rather than at the plasma

membrane. What is causing this?

A2: Internalization of the Flipper-TR® probe can occur, especially during prolonged incubation

or imaging times.[6][7]

Key Points Regarding Probe Internalization:

Incubation Time: While staining is often visible within a minute, prolonged incubation (e.g.,

over 2 hours) can lead to the appearance of bright intracellular spots, likely corresponding to

endosomes.[7]
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Long-Term Imaging: For imaging experiments lasting over 24 hours, some internalization is

expected.[1] However, since the probe is primarily fluorescent in a lipid membrane, this may

not always interfere with plasma membrane measurements if the signal from the plasma

membrane is sufficiently strong.

Minimizing Internalization: To minimize endocytosis, it is recommended to complete imaging

within 45 minutes of staining for sensitive applications.[6] If longer imaging times are

necessary, be aware of potential signals from intracellular membranes.

Q3: I am not using Fluorescence Lifetime Imaging Microscopy (FLIM). Can I still measure

membrane tension with Flipper-TR®?

A3: No, measuring membrane tension with Flipper-TR® requires FLIM.[1][8] Changes in

membrane tension are reported through changes in the fluorescence lifetime of the probe, not

its intensity or emission wavelength.[1] The probe's fluorescence lifetime increases as

membrane tension rises.[1][7]

Experimental Protocols
Standard Staining Protocol for Mammalian Cells:

Prepare Stock Solution: Dissolve the Flipper-TR® probe in anhydrous DMSO to create a 1

mM stock solution. Store this solution at -20°C or below. The stock solution is stable for

about three months when stored properly.[1][2]

Prepare Staining Solution: Shortly before use, dilute the 1 mM stock solution to a final

concentration of 1 µM in your cell culture medium. If using a medium containing serum and

observing low signal, consider using a serum-free medium or increasing the probe

concentration up to 2 µM.[1][2]

Cell Staining: Add the staining solution to your cells and incubate. Staining of the plasma

membrane should be visible in less than a minute.[7] For most cell lines, a 15-minute

incubation at 37°C is sufficient.[9]

Imaging: Image the cells using a standard FLIM microscope. Excitation is typically performed

with a 488 nm pulsed laser, and emission is collected through a 600/50 nm bandpass filter.
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[1][2] A wash step is generally not required as the probe is non-fluorescent in an aqueous

solution.[1][10]

Data Presentation: Recommended Staining Parameters

Parameter
Recommended
Starting Condition

Troubleshooting
Adjustment

Reference(s)

Probe Concentration 1 µM
Increase up to 2 µM

for low signal
[1][2]

Solvent for Stock Anhydrous DMSO
Use fresh, high-quality

DMSO
[1][2]

Incubation Time 15 minutes

Minimize for long-term

imaging to reduce

internalization

[6][9]

Culture Medium
Serum-containing or

serum-free

Use serum-free

medium if labeling is

inefficient

[1][2]

Visual Guides
Experimental Workflow for Flipper-TR® Staining
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Caption: Workflow for Flipper-TR® staining and imaging.

Troubleshooting Logic for Ineffective Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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